4-(Piperidin-1-ylmethyl)benzoic acid
Overview
Description
4-(Piperidin-1-ylmethyl)benzoic acid is a compound that has a molecular weight of 219.28 . It is a piperidine compound used for biochemical research .
Molecular Structure Analysis
The InChI code for 4-(Piperidin-1-ylmethyl)benzoic acid is1S/C13H17NO2/c15-13(16)12-6-4-11(5-7-12)10-14-8-2-1-3-9-14/h4-7H,1-3,8-10H2,(H,15,16) . This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
The compound has a molecular weight of 219.28 . It is recommended to be stored in a refrigerated environment .Scientific Research Applications
Biochemical Research
4-(Piperidin-1-ylmethyl)benzoic acid is a piperidine compound used for biochemical research . The specific nature of this research can vary widely, but it often involves studying the compound’s interactions with various biological systems or its potential as a precursor for more complex compounds.
Anti-inflammatory Drug Development
This compound has been used in the synthesis of novel anti-inflammatory drugs . Specifically, it has been incorporated into N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides derivatives . These derivatives have shown promising results in in vitro and in silico studies for their anti-inflammatory properties .
Synthesis of Complex Organic Compounds
4-(Piperidin-1-ylmethyl)benzoic acid can be used as a building block in the synthesis of more complex organic compounds . Its structure allows it to be easily modified and incorporated into a wide variety of different molecules.
Development of Therapeutic Agents
The anti-inflammatory properties of the derivatives of this compound suggest that it could be used in the development of therapeutic agents . These could potentially be used to treat a variety of conditions characterized by inflammation.
Molecular Docking Studies
This compound, and its derivatives, can be used in molecular docking studies . These studies involve predicting the orientation of one molecule to a second when bound to each other to form a stable complex. This is often used in drug design to predict the interaction between a small molecule and a protein at the atomic level.
Future Directions
Piperidine is an essential heterocyclic system and a pivotal cornerstone in the production of drugs . Piperidine derivatives, including 4-(Piperidin-1-ylmethyl)benzoic acid, could be utilized in different therapeutic applications, indicating promising future directions in the field of drug discovery .
properties
IUPAC Name |
4-(piperidin-1-ylmethyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO2/c15-13(16)12-6-4-11(5-7-12)10-14-8-2-1-3-9-14/h4-7H,1-3,8-10H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RNCCMTVMMFUIKR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC2=CC=C(C=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50360247 |
Source
|
| Record name | 4-(piperidin-1-ylmethyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50360247 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Piperidin-1-ylmethyl)benzoic acid | |
CAS RN |
159691-33-5 |
Source
|
| Record name | 4-(piperidin-1-ylmethyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50360247 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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